beta-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester

• CAS No.: 52239-04-0
• Product Name: beta-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester
• Molecular Formula: C₁₉H₁₉N₅O₄S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: methyl 3-[N-ethyl-4-[(5-nitro-2,1-benzothiazol-3-yl)diazenyl]anilino]propanoate
• Standard InChI: InChI=1S/C19H19N5O4S/c1-3-23(11-10-18(25)28-2)14-6-4-13(5-7-14)20-21-19-16-12-15(24(26)27)8-9-17(16)22-29-19/h4-9,12H,3,10-11H2,1-2H3
• Standard InChIKey: VHLFTCNAACYPDY-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)OC)C1=CC=C(C=C1)N=NC2=C3C=C(C=CC3=NS2)[N+](=O)[O-]
• Canonical SMILES: CCN(CCC(=O)OC)C1=CC=C(C=C1)N=NC2=C3C=C(C=CC3=NS2)[N+](=O)[O-]
• Description: Disperse Blue 148 is the best high-temperature trichromatic blue azo dye. Target: Single-crystal structures of the best high-temperature trichromatic blue azo dye C.I. Disperse Blue 148 and its diazonium component 3-amino-5-nitro-[2,1]- benzisothiazole are described herein. C.I. Disperse Blue 148 exhibits an essentially coplanar molecular structure and a dimeric packing mode between adjacent phenyl and benzisothiazole rings. Particularly, PXRD measurement reveals the existence of a new crystalline form of C.I. Disperse Blue 148 having the highest melting point and the best thermal stability, which is obviously different from all the known α, β, and γ forms. [1]
• Reference: [1]. Hui-Fen Qian, et al. Structural and spectral characterizations of C.I. Disperse Blue 148 having a new crystalline form. Dyes and PigmentsVolume 99, Issue 2, November 2013, Pages 489-495
• PubChem Compound: 104135
• Last Modified: Nov 11 2021